2-methyl-4-nitrosobenzene-1,3-diol
Overview
Description
2-Methyl-4-nitrosobenzene-1,3-diol (MNB) is a chemical compound that has been studied for its potential applications in various scientific research fields. MNB is a nitroso compound, which is a class of organic compounds that contain the NO group. MNB is a colorless, non-flammable, and odorless liquid that is soluble in water and other organic solvents. The chemical structure of MNB is C7H6N2O2 and its molecular weight is 150.14 g/mol.
Scientific Research Applications
2-methyl-4-nitrosobenzene-1,3-diol has been studied for its potential applications in various scientific research fields. It has been used as a reagent in the synthesis of other compounds, such as amino acids, peptides, and nucleosides. It has also been used in the synthesis of fluorescent probes for imaging and tracking of biological events. This compound has also been used as an oxidizing agent in the synthesis of polymers, such as polyesters and polyamides.
Mechanism of Action
2-methyl-4-nitrosobenzene-1,3-diol acts as an oxidizing agent in the synthesis of other compounds. It can oxidize the carbon-carbon double bonds of organic compounds, leading to the formation of new compounds. It can also act as a reducing agent, reducing the oxidation state of other compounds.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory and anti-tumor properties.
Advantages and Limitations for Lab Experiments
2-methyl-4-nitrosobenzene-1,3-diol has several advantages and limitations when used in laboratory experiments. The main advantage of using this compound is that it is relatively stable and can be stored for long periods of time. Additionally, it is non-toxic and non-flammable, making it safe to handle and use in laboratory experiments. One limitation of this compound is that it is a relatively weak oxidizing agent and can be easily reduced by other compounds.
Future Directions
2-methyl-4-nitrosobenzene-1,3-diol has potential applications in a variety of scientific research fields. It could be used in the development of new drug delivery systems, such as nanoparticles and liposomes. It could also be used to synthesize new compounds, such as polymers and fluorescent probes. Additionally, this compound could be used in the development of new diagnostic tools, such as biosensors and imaging agents. Finally, this compound could be used in the development of new therapeutic agents, such as anti-inflammatory drugs and anti-cancer drugs.
Synthesis Methods
2-methyl-4-nitrosobenzene-1,3-diol can be synthesized in a two-step process. The first step involves the reaction of 4-nitrobenzaldehyde with sodium nitrite in an aqueous solution of acetic acid. This reaction produces 4-nitrosobenzaldehyde, which is then reacted with 2-methylbenzyl alcohol to produce this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methyl-4-nitrosobenzene-1,3-diol can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2-methylphenol", "sodium nitrite", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ice" ], "Reaction": [ "Step 1: Dissolve 2-methylphenol in a mixture of hydrochloric acid and water.", "Step 2: Add sodium nitrite to the solution and maintain the temperature below 5°C.", "Step 3: Slowly add a solution of sodium hydroxide to the reaction mixture to maintain a pH of 8-9.", "Step 4: Add sodium bicarbonate to the reaction mixture to neutralize the excess acid.", "Step 5: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 6: Purify the product by recrystallization from ethanol.", "Step 7: Obtain 2-methyl-4-nitrosobenzene-1,3-diol as a yellow crystalline solid." ] } | |
CAS RN |
65882-00-0 |
Molecular Formula |
C7H7NO3 |
Molecular Weight |
153.1 |
Purity |
95 |
Origin of Product |
United States |
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